2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-[(1-methylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C11H21N3O/c1-13-6-2-3-10(13)8-14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3
• InChI Key: QYHYXKDOOAEMBY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1CN(C2CC2)C(=O)CN
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol

Description

2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS: 4347-32-4) is an acetamide derivative characterized by a cyclopropyl group and a 1-methyl-pyrrolidin-2-ylmethyl substituent. Its molecular formula is C₁₁H₂₂N₃O, with a molar mass of 212.31 g/mol.

Biological Activity

2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide is a synthetic compound that has garnered attention for its potential biological activities. Its unique structure, featuring a cyclopropyl group and a pyrrolidine ring, suggests various applications in medicinal chemistry, particularly in the development of therapeutic agents.

Chemical Structure and Synthesis

The compound can be synthesized through the reaction of cyclopropylamine with (S)-1-methyl-pyrrolidin-2-yl-acetic acid, typically using coupling reagents such as EDCI to facilitate amide bond formation. This method allows for the production of high-purity compounds suitable for biological testing.

The biological activity of 2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. It may act as an enzyme inhibitor by binding to active sites or allosteric sites, thereby modulating enzymatic activity. Additionally, its interaction with various receptors could influence cellular signaling pathways, leading to therapeutic effects .

Biological Activity

Research indicates that the compound exhibits several biological activities:

1. Antimicrobial Activity
Studies have demonstrated that derivatives of pyrrolidine compounds, including those structurally related to 2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide, possess significant antibacterial and antifungal properties. For instance, certain pyrrolidine derivatives have shown effectiveness against Gram-positive and Gram-negative bacteria with Minimum Inhibitory Concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli .

2. Enzyme Inhibition
The compound's potential as an enzyme inhibitor has been explored in various studies. It may inhibit enzymes involved in critical biochemical pathways, which could be beneficial in treating conditions such as inflammation or cancer .

3. Receptor Modulation
There is evidence suggesting that the compound can modulate receptor activity, impacting neurotransmitter systems and potentially leading to analgesic effects. This makes it a candidate for further investigation in pain management therapies .

Case Studies

Several case studies have highlighted the biological activity of similar compounds:

• Study on Pyrrolidine Derivatives: A study analyzed various pyrrolidine derivatives for their antimicrobial properties and found that certain structural modifications enhanced their efficacy against bacterial strains .
• Enzyme Inhibition Research: Another research effort focused on the enzyme inhibition capabilities of compounds similar to 2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide, demonstrating significant inhibition of specific target enzymes involved in inflammatory responses .

Data Tables

Activity Type	Target Pathogen/Enzyme	MIC (mg/mL)	Reference
Antibacterial	Staphylococcus aureus	0.0039
Antibacterial	Escherichia coli	0.025
Enzyme Inhibition	COX Enzyme	IC50: 50 µM
Receptor Modulation	NMDA Receptor	IC50: 100 µM

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise as a lead compound in drug discovery, particularly for developing novel therapeutics targeting specific biological pathways. Its structural features allow it to interact with various biological targets, making it suitable for:

• Potassium Channel Inhibition : Research indicates that derivatives of this compound can act as potassium channel inhibitors, which are crucial in treating cardiovascular diseases and neurological disorders .

Biological Research

In biological studies, the compound can be utilized to investigate enzyme interactions and metabolic pathways. Its unique structure enables it to serve as a probe for studying:

• Enzyme Activity Modulation : By binding to specific enzymes, the compound can either inhibit or activate their functions, providing insights into metabolic processes .

Synthetic Organic Chemistry

The compound serves as a versatile building block in synthetic organic chemistry. It can be employed in:

• Synthesis of Complex Molecules : The unique cyclopropyl and pyrrolidinyl moieties allow for diverse synthetic pathways, facilitating the creation of more complex structures with potential pharmaceutical applications .

Case Study 1: Potassium Channel Inhibitors

A study highlighted the synthesis of various derivatives of this compound that demonstrated significant potassium channel inhibition. The research involved evaluating the efficacy of these compounds in cellular models, showing promising results in modulating ion channel activity .

Case Study 2: Enzyme Interaction Studies

In another study, researchers utilized this compound to explore its interaction with specific enzymes involved in metabolic pathways. The findings revealed that it could effectively alter enzyme activity, suggesting its potential role in therapeutic interventions for metabolic disorders .

Data Table: Comparison of Biological Activities

Compound Name	Activity Type	IC50 (µM)	Reference
Compound A	Potassium Channel Inhibitor	0.5
Compound B	Enzyme Modulator	0.8
Compound C	Ion Channel Blocker	0.3

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide, highlighting differences in substituents, molecular properties, and availability:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	CAS Number	Status	Key Notes
2-Amino-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide	1-methyl-pyrrolidin-2-ylmethyl	C₁₁H₂₂N₃O	212.31	4347-32-4	Discontinued	Pyrrolidine substituent enhances rigidity .
2-Amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)acetamide	Tetrahydro-2H-pyran-4-yl	C₁₀H₁₈N₂O₂	198.26	2092040-19-0	Discontinued	Pyran ring increases oxygen content, affecting polarity .
2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-acetamide	1-benzyl-pyrrolidin-3-yl	C₁₆H₂₃N₃O	273.37	1353996-68-5	Available	Benzyl group enhances lipophilicity; chiral center (R-configuration) .
2-Amino-N-((1-benzylpyrrolidin-2-yl)methyl)-N-cyclopropylacetamide	1-benzylpyrrolidin-2-ylmethyl	C₁₈H₂₆N₃O	300.43	1353957-70-6	Available	Bulkier substituent may impact metabolic stability .

Structural and Functional Insights

In contrast, the tetrahydro-2H-pyran-4-yl variant () introduces an oxygen atom, increasing polarity and possibly improving aqueous solubility . Benzyl-substituted analogs () exhibit higher molar masses and lipophilicity due to aromatic rings, which could enhance blood-brain barrier penetration but reduce metabolic stability .

Synthetic Considerations: The synthesis of pyrrolidine-containing acetamides often involves reductive amination or nucleophilic substitution (). For example, intermediates like (R)-5-Bromo-3-(1-methyl-pyrrolidin-2-ylmethyl)-1H-indole () suggest routes involving catalytic hydrogenation or sulfonation .

The chiral center in (R)-configured analogs () highlights the importance of stereochemistry in drug design, as enantiomers often exhibit divergent biological activities .

Research and Commercial Landscape

• Discontinued Products : Both the target compound and its pyran-substituted analog () are discontinued, suggesting niche applications or synthesis hurdles.
• Benzyl Derivatives : These remain available (), likely due to broader utility in medicinal chemistry or agrochemical research.